Cas no 2227860-22-0 (1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole)

• Product Name: 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227860-22-0
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6165885
• PubChem ID: 165754975
• Update Time: 2025-05-20

1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole
• EN300-1806722
• 1,5-dimethyl-4-[(2S)-oxiran-2-yl]-1H-pyrazole
• 2227860-22-0

• Inchi： 1S/C7H10N2O/c1-5-6(7-4-10-7)3-8-9(5)2/h3,7H,4H2,1-2H3/t7-/m1/s1
• InChI Key： QUADZBVYZFRNSP-SSDOTTSWSA-N
• SMILES： O1C[C@@H]1C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.4Ų

Additional information on 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole

1,5-Dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 2227860-22-0, commonly referred to as 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with an oxirane (epoxide) group and methyl substituents. The (2S) configuration of the oxirane group adds a layer of stereochemical complexity, making this compound particularly interesting for researchers exploring asymmetric synthesis and chiral recognition.

Recent studies have highlighted the potential of 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole in various applications, including drug discovery and catalytic processes. Its rigid structure and chiral environment make it an ideal candidate for enantioselective catalysis. For instance, researchers have demonstrated its ability to act as a chiral ligand in transition metal-catalyzed reactions, facilitating the formation of enantiomerically enriched products. This property is especially valuable in the pharmaceutical industry, where the synthesis of chiral compounds is often challenging and time-consuming.

The synthesis of 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the oxirane group through epoxidation reactions or other suitable methods. The stereochemistry of the oxirane group is carefully controlled to ensure the desired (2S) configuration. Recent advancements in asymmetric epoxidation techniques have further streamlined this process, making it more efficient and scalable for industrial applications.

In terms of physical properties, 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its electronic structure, influenced by the electron-withdrawing oxirane group and electron-donating methyl substituents, contributes to its reactivity in various chemical transformations. This balance of electronic effects makes it a versatile building block for constructing more complex molecules.

One of the most promising areas of research involving this compound is its application in asymmetric catalysis. By incorporating 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole as a chiral ligand in palladium-catalyzed cross-coupling reactions, chemists have achieved high enantioselectivity in the synthesis of biologically active compounds. These findings underscore its potential as a valuable tool in medicinal chemistry and drug development.

Moreover, the compound has shown promise in materials science applications. Its rigid structure and ability to form hydrogen bonds make it a candidate for designing novel materials with specific mechanical or electronic properties. Researchers are currently exploring its use in self-healing polymers and stimuli-responsive materials, where its stereochemical integrity plays a crucial role.

In conclusion, 1,5-dimethyl-4-(2S)-oxiran-2-yl-1H-pyrazole (CAS No. 2227860-22-) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for researchers seeking to advance our understanding of chiral recognition and catalytic processes. As ongoing studies continue to uncover new applications for this compound, its role in shaping future innovations in chemistry and materials science is likely to grow even further.